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Compound of Interest

Compound Name: 2,4-Difluorobenzamide

Cat. No.: B1295065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,4-Difluorobenzamide is a fluorinated aromatic amide, a class of compounds of

significant interest in medicinal chemistry and materials science. It often serves as a crucial

building block or intermediate in the synthesis of more complex molecules, including pesticides

and pharmaceuticals.[1] A thorough understanding of its physicochemical properties is

fundamental for its effective application in research and development, enabling predictions of

its behavior in various chemical and biological systems. This guide provides a comprehensive

overview of the core physicochemical data, experimental protocols, and key structural

information for 2,4-Difluorobenzamide.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 2,4-Difluorobenzamide are

summarized below. These properties are essential for predicting its solubility, stability, and

reactivity.
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Property Value Source(s)

Molecular Formula C₇H₅F₂NO [2][3][4]

Molecular Weight 157.12 g/mol [2][3][5]

CAS Number 85118-02-1 [2][3][5]

Appearance
White to off-white solid/crystal

powder
[1][2]

Melting Point 161-165 °C [2][3][5][6]

Boiling Point 200.4 ± 30.0 °C (at 760 Torr) [2][3]

Density 1.348 ± 0.06 g/cm³ (at 20 °C) [2]

Flash Point 75.0 ± 24.6 °C [2][3]

pKa (Predicted) 15.19 ± 0.50 [2]

Solubility

Soluble in polar organic

solvents (e.g., ethanol,

dimethylformamide).[1] Limited

solubility in water is expected

for amides with this structure.

[7][8]

LogP (Octanol/Water Partition

Coefficient)
0.7 (Predicted) [9]

Spectral Data Summary
Spectroscopic analysis provides critical information for structural elucidation and purity

assessment.

Mass Spectrometry (GC-MS): The mass spectrum shows key fragmentation patterns with

major peaks (m/z) observed at 157 (molecular ion), 141, and 113.[4][9]

Infrared (IR) Spectroscopy: IR spectra, obtained via techniques like KBr-Pellet and

Attenuated Total Reflectance (ATR), are available.[9] These spectra are crucial for identifying
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the characteristic functional groups of the molecule, such as the N-H and C=O stretches of

the amide group and the C-F bonds of the aromatic ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed spectra for 2,4-
Difluorobenzamide itself are not fully provided in the search results, ¹H, ¹³C, and ¹⁹F NMR

data are standard for characterizing related difluorobenzoyl derivatives.[10] These analyses

are used to confirm the proton and carbon framework and the positions of the fluorine atoms

on the benzene ring.

Experimental Protocols
Synthesis of 2,4-Difluorobenzamide from 2,4-
Difluorobenzoyl Chloride
This protocol describes a common method for synthesizing 2,4-Difluorobenzamide.[2]

Materials:

2,4-Difluorobenzoyl chloride

Ammonia (aqueous solution)

Three-necked flask (250 mL)

Cooling bath

Stirring apparatus

Filtration apparatus

Vacuum drying oven

Procedure:

Add 150 mL of aqueous ammonia to a 250 mL three-necked flask.

Cool the flask and its contents to -10°C using a cooling bath.
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While maintaining the temperature at -10°C, slowly add the 2,4-Difluorobenzoyl chloride

dropwise to the stirred ammonia solution.

After the addition is complete, allow the reaction mixture to incubate for 30 minutes at -10°C.

Remove the cooling bath and allow the mixture to warm to room temperature. Continue

stirring for an additional 1 hour.

Upon completion of the reaction, collect the solid product by filtration.

Dry the filter cake under vacuum to yield the final product, 2,4-Difluorobenzamide.[2]

General Methodologies for Physicochemical
Characterization
The following outlines standard experimental approaches for determining the key properties of

solid organic compounds like 2,4-Difluorobenzamide.

Melting Point Determination: The melting point is typically determined using a capillary

melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube

and heated at a controlled rate. The temperature range from the first appearance of liquid to

the complete melting of the solid is recorded.[11]

Solubility Testing: To determine solubility, a small, measured amount of the amide is added to

a test tube containing a specific volume (e.g., 2 mL) of a solvent (such as water or ethanol).

[12][13] The mixture is vigorously stirred. The compound is classified as soluble if the solid

dissolves completely and insoluble if it remains suspended.[12]

Spectroscopic Analysis:

IR Spectroscopy: An IR spectrum is obtained by passing infrared radiation through a

sample. For a solid like 2,4-Difluorobenzamide, the sample can be prepared as a KBr

pellet or analyzed directly using an ATR-FTIR spectrometer.[9]

Mass Spectrometry: Mass spectra are typically acquired using techniques like Gas

Chromatography-Mass Spectrometry (GC-MS), where the compound is first separated on

a GC column and then ionized and fragmented to determine its mass-to-charge ratio.[4][9]
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NMR Spectroscopy: Samples for NMR are prepared by dissolving the compound in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[10] ¹H, ¹³C, and ¹⁹F NMR spectra are then

recorded on a high-field NMR spectrometer to provide detailed structural information.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of 2,4-
Difluorobenzamide.
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Caption: Workflow for the synthesis and purification of 2,4-Difluorobenzamide.

Safety and Handling
2,4-Difluorobenzamide is classified as an irritant.[2] It is known to cause skin and serious eye

irritation.[9] Appropriate personal protective equipment (PPE), including eye shields and gloves,

should be worn during handling.[5] Store in a sealed container in a dry, room-temperature

environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of 2,4-Difluorobenzamide:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295065#physicochemical-properties-of-2-4-
difluorobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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